Cas no 18416-86-9 ((S)-Acetopine)

(S)-Acetopine structure
(S)-Acetopine structure
Product Name:(S)-Acetopine
CAS No:18416-86-9
MF:C8H16N4O4
MW:232.237041473389
CID:2055769
PubChem ID:21133833
Update Time:2025-04-21

(S)-Acetopine Chemical and Physical Properties

Names and Identifiers

    • (S)-Acetopine
    • carboxymethylarginine
    • N2-(Carboxymethyl)-L-arginine
    • SCHEMBL933117
    • DTXSID901308086
    • 18416-86-9
    • Inchi: 1S/C8H16N4O4/c9-8(10)11-3-1-2-5(7(15)16)12-4-6(13)14/h5,12H,1-4H2,(H,13,14)(H,15,16)(H4,9,10,11)
    • InChI Key: LJNDQMBPIQGDNB-UHFFFAOYSA-N
    • SMILES: NC(NCCCC(C(=O)O)NCC(=O)O)=N

Computed Properties

  • Exact Mass: 232.11715500Da
  • Monoisotopic Mass: 232.11715500Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.1
  • Topological Polar Surface Area: 151Ų
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